Cas no 2229403-61-4 (3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid
• CAS No: 2229403-61-4
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 5810905
• PubChem ID: 165669045
• Update Time: 2025-05-23

3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid
• EN300-1991896
• 2229403-61-4

• Inchi： 1S/C11H10ClNO3/c12-6-1-2-7-8(5-13-9(7)3-6)10(14)4-11(15)16/h1-3,5,10,13-14H,4H2,(H,15,16)
• InChI Key： FIBOHCVNLFXNLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C(CC(=O)O)O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.3Ų

Additional information on 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid

Research Briefing on 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid (CAS: 2229403-61-4)

3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid (CAS: 2229403-61-4) is a novel indole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and green chemistry approaches, have been employed to achieve these goals. The compound's structural elucidation has been confirmed through techniques like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical identity and purity for further biological evaluations.

In terms of biological activity, 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid has demonstrated notable effects on specific enzymatic targets. Preliminary in vitro studies indicate its inhibitory activity against certain kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. Mechanistic studies suggest that the compound interacts with the active sites of these enzymes, thereby modulating their function. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid are currently underway. Early-stage in vivo studies have shown favorable bioavailability and tissue distribution profiles, although challenges related to metabolic stability and toxicity remain to be addressed. Researchers are exploring structural modifications to enhance these properties while retaining the compound's biological efficacy.

The therapeutic potential of 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid extends beyond its enzymatic inhibition. Recent reports suggest its role in modulating cellular signaling pathways, particularly those involved in apoptosis and immune response. These multi-faceted effects make it a compelling candidate for further investigation in complex disease models. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.

In conclusion, 3-(6-chloro-1H-indol-3-yl)-3-hydroxypropanoic acid (CAS: 2229403-61-4) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research aims to elucidate its full therapeutic potential and address existing challenges in its development. This briefing underscores the importance of continued exploration of this compound and its derivatives in the pursuit of innovative treatments for unmet medical needs.